Tepilamide fumarate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Tepilamide fumarate, also known as PPC-06 or XP-23829, is an oral fumaric acid ester . It acts as a proagent of Monomethyl fumarate and is used in the research of moderate to severe chronic plaque psoriasis . It has been studied in a randomized, double-blind, placebo-controlled, multicenter study designed to assess its safety and efficacy .
Physical And Chemical Properties Analysis
Tepilamide fumarate is a solid compound . It is soluble in water (50 mg/mL) and DMSO (>125 mg/mL) . Its molecular weight is 243.26 .Scientific Research Applications
Treatment of Plaque Psoriasis : Tepilamide fumarate has been studied for its effectiveness in treating moderate-to-severe plaque psoriasis. In a Phase IIb study, patients treated with tepilamide fumarate showed a significant reduction in the Psoriasis Area and Severity Index. However, gastrointestinal intolerance and infection were more common side effects in patients treated with tepilamide fumarate compared to placebo (Mrowietz et al., 2022).
Treatment of Relapsing-Remitting Multiple Sclerosis (RRMS) : Research on dimethyl fumarate, a related compound, indicates its effectiveness in reducing relapse in patients with RRMS. It has been shown to have anti-inflammatory and cytoprotective properties, potentially mediated through the activation of the nuclear factor (erythroid-derived 2)-like 2 transcriptional pathway (Burness & Deeks, 2014).
Immunomodulation in Multiple Sclerosis : Dimethyl fumarate modulates the immune system, reducing memory T cells and shifting the balance between Th1/Th17 and Th2 in patients with multiple sclerosis. This modulation might contribute to its therapeutic effects in treating relapsing forms of MS (Wu et al., 2017).
Potential Neuroprotection : Studies suggest that fumarate-based treatments, including dimethyl fumarate, have neuroprotective properties. This could be significant for conditions like MS where neurodegeneration is a concern (Sheremata et al., 2015).
Epigenetic Modification : Fumarates, including dimethyl fumarate, have been shown to be epigenetic modifiers. They can influence gene expression, which may be relevant in cancer treatment and other diseases that involve genetic and epigenetic dysregulation (Sciacovelli et al., 2016).
Future Directions
Tepilamide fumarate has shown promise in the treatment of moderate-to-severe plaque psoriasis . The topline data from clinical trials support the belief that Tepilamide fumarate may become the first approved oral prodrug of Monomethyl Fumarate for treatment of moderate to severe plaque psoriasis in the U.S . Further clinical development requirements will be discussed with the US FDA to support the approval of this product .
properties
IUPAC Name |
4-O-[2-(diethylamino)-2-oxoethyl] 1-O-methyl (E)-but-2-enedioate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H17NO5/c1-4-12(5-2)9(13)8-17-11(15)7-6-10(14)16-3/h6-7H,4-5,8H2,1-3H3/b7-6+ |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AKUGRXRLHCCENI-VOTSOKGWSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)C(=O)COC(=O)C=CC(=O)OC |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCN(CC)C(=O)COC(=O)/C=C/C(=O)OC |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H17NO5 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
243.26 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Tepilamide fumarate | |
CAS RN |
1208229-58-6 |
Source
|
Record name | Tepilamide fumarate [USAN] | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=1208229586 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | TEPILAMIDE FUMARATE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/KOS9TZ09CM | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.